Cas no 1485536-93-3 (2-(Dibromomethyl)-4-fluorobenzonitrile)

• Product Name: 2-(Dibromomethyl)-4-fluorobenzonitrile
• CAS No: 1485536-93-3
• MF: C₈H₄Br₂FN
• MW: 292.930463790894
• MDL: MFCD28405050
• CID: 2950427
• PubChem ID: 118798121
• Update Time: 2025-07-25

2-(Dibromomethyl)-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(二溴甲基)-4-氟苯腈
• 2-(Dibromomethyl)-4-fluorobenzonitrile
• Benzonitrile, 2-(dibromomethyl)-4-fluoro-
• AKOS027252168
• 1485536-93-3
• C8H4Br2FN
• AS-65033
• MFCD28405050

• MDL： MFCD28405050
• Inchi： 1S/C8H4Br2FN/c9-8(10)7-3-6(11)2-1-5(7)4-12/h1-3,8H
• InChI Key： PKNLXKYSCMYRIS-UHFFFAOYSA-N
• SMILES： BrC(C1C=C(C=CC=1C#N)F)Br

Computed Properties

• Exact Mass: 292.86740g/mol
• Monoisotopic Mass: 290.86945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 328.2±42.0 °C at 760 mmHg
• Flash Point: 152.3±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(Dibromomethyl)-4-fluorobenzonitrile Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 2-(Dibromomethyl)-4-fluorobenzonitrile

Recent Advances in the Study of 2-(Dibromomethyl)-4-fluorobenzonitrile (CAS: 1485536-93-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(Dibromomethyl)-4-fluorobenzonitrile (CAS: 1485536-93-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 2-(Dibromomethyl)-4-fluorobenzonitrile as a versatile intermediate in the synthesis of complex organic molecules. Its dibromomethyl and fluorobenzonitrile moieties make it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of oncology and infectious diseases. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in cancer cell proliferation.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in inhibiting protein-protein interactions critical for tumor growth. The research team employed advanced computational modeling techniques to design derivatives of 2-(Dibromomethyl)-4-fluorobenzonitrile that showed enhanced binding affinity to target proteins. These findings open new avenues for the development of targeted cancer therapies with reduced side effects.

Another significant application of this compound has been in antimicrobial research. A recent paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antimicrobial agents using 2-(Dibromomethyl)-4-fluorobenzonitrile as a key precursor. The resulting compounds exhibited potent activity against drug-resistant bacterial strains, suggesting potential for addressing the growing challenge of antibiotic resistance.

The safety profile and pharmacokinetic properties of 2-(Dibromomethyl)-4-fluorobenzonitrile derivatives have also been the subject of recent investigations. Studies conducted in animal models have shown promising results regarding the compounds' bioavailability and metabolic stability. However, researchers emphasize the need for further optimization to improve selectivity and reduce potential off-target effects.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 2-(Dibromomethyl)-4-fluorobenzonitrile have been developed. A recent publication in Organic Process Research & Development described an improved catalytic process that enhances yield while reducing environmental impact. These advancements in synthetic routes are crucial for scaling up production to meet potential clinical demand.

Looking forward, the unique chemical properties of 2-(Dibromomethyl)-4-fluorobenzonitrile continue to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems and as a molecular probe for studying biological pathways. The compound's versatility suggests it will remain an important focus of chemical biology research in the coming years.